Cas no 1803716-94-0 (4,5-Dibromo-2-fluorophenylacetonitrile)
1803716-94-0 structure
Product Name:4,5-Dibromo-2-fluorophenylacetonitrile
CAS No:1803716-94-0
MF:C8H4Br2FN
MW:292.930463790894
CID:4705574
Update Time:2023-08-15
4,5-Dibromo-2-fluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
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- 4,5-Dibromo-2-fluorophenylacetonitrile
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- Inchi： 1S/C8H4Br2FN/c9-6-3-5(1-2-12)8(11)4-7(6)10/h3-4H,1H2
- InChI Key： BEIBZGMOGZKLMA-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(CC#N)=C1)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- Topological Polar Surface Area: 23.8
4,5-Dibromo-2-fluorophenylacetonitrile Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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